Cas no 681266-65-9 (N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 681266-65-9
• MF: C₁₈H₁₄ClN₃O₃S
• MW: 387.840061664581
• CID: 6537008
• Update Time: 2025-11-01

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C18H14ClN3O3S/c19-13-6-8-14(9-7-13)22-17(15-10-26(24,25)11-16(15)21-22)20-18(23)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,20,23)
• InChI Key： PDKDXCLNKCKSBW-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 556.8±50.0 °C(Predicted)
• pka: 11.88±0.20(Predicted)

Additional information on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 681266-65-9): An Overview of Its Structure, Properties, and Applications

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 681266-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles and is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound's structure, properties, and applications in various research areas.

Chemical Structure and Synthesis: The chemical structure of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide is defined by its thienopyrazole core and the presence of a 4-chlorophenyl substituent. The thienopyrazole scaffold is known for its versatility in medicinal chemistry due to its ability to modulate various biological targets. The synthesis of this compound typically involves multistep reactions, including the formation of the thienopyrazole ring and subsequent functionalization with the benzamide moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

Physical and Chemical Properties: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide exhibits several notable physical and chemical properties that contribute to its utility in research. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These solubility characteristics are crucial for its use in biological assays and drug formulation studies.

Biological Activities: One of the most significant aspects of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide is its potential as a bioactive molecule. Research has shown that this compound possesses potent anti-inflammatory and antiproliferative properties. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to exhibit cytotoxic effects against various cancer cell lines, making it a promising candidate for further investigation in oncology.

Mechanism of Action: The biological activities of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide are attributed to its ability to interact with specific molecular targets. For instance, it has been shown to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cell survival pathways. By inhibiting NF-κB activation, this compound can reduce the expression of pro-inflammatory genes and promote apoptosis in cancer cells.

Clinical Potential: The potential clinical applications of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide are currently being explored through preclinical studies. Early results have indicated that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Moreover, its antiproliferative properties make it a candidate for cancer therapy. However, further research is needed to evaluate its safety and efficacy in human subjects.

Toxicity and Safety: Understanding the toxicity profile of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide is essential for its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses. However, like any new drug candidate, it must undergo rigorous testing to ensure that it meets regulatory standards for safety before advancing to clinical trials.

Current Research Trends: Ongoing research on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylbenzamide focuses on optimizing its pharmacological properties through structural modifications. Scientists are exploring ways to enhance its potency while reducing potential side effects. Additionally, efforts are being made to develop more stable formulations that can improve its bioavailability and pharmacokinetic profile.

Conclusion: In summary,N-(2-(4-chlorophenyl)-5,5-dioxo-2H, 4H, 6H- 5ν_₆ -thieno[3, 4- c] pyrazol- 3- ylbenzamide) strong > (CAS No. 681266–65–9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.